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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

For Researchers, Scientists, and Drug Development Professionals

Carbomer 980 NF is a high molecular weight synthetic polymer of acrylic acid, widely utilized
in the pharmaceutical industry as an excipient. Its National Formulary (NF) grade designation
ensures it meets the stringent standards for purity and quality required for pharmaceutical
formulations. This guide provides a comprehensive overview of Carbomer 980 NF, including its
physicochemical properties, applications in drug delivery, and detailed experimental protocols
for its characterization.

Core Properties and Specifications

Carbomer 980 NF is a white, fluffy, hygroscopic powder with a slightly acetic odor.[1] It is a
cross-linked polyacrylic acid polymer that functions as a highly efficient rheology modifier,
thickening agent, and stabilizer in agueous and hydroalcoholic systems.[2][3][4] Its ability to
form sparklingly clear gels makes it a preferred choice for various pharmaceutical and cosmetic
applications.[2][4]

Physicochemical Specifications

The quality and performance of Carbomer 980 NF are defined by a set of key specifications,
ensuring lot-to-lot consistency and compliance with pharmacopeial standards.
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Parameter Specification Test Method
Appearance White, fluffy powder Visual
Odor Slightly acetic Olfactory

Viscosity (0.2 wt% mucilage,
neutralized to pH 7.3-7.8)

13,000 - 30,000 cP

Brookfield RVT, 20 rpm,
Spindle #6

Viscosity (0.5 wt% mucilage,

40,000 - 60,000 cP

Brookfield RVT, 20 rpm,

neutralized to pH 7.3-7.8) Spindle #7

Loss on Drying <2.0% USP/NF

Residual Ethyl Acetate <0.3% Gas Chromatography
Residual Cyclohexane <0.3% Gas Chromatography
Free Acrylic Acid < 2500 ppm HPLC

Heavy Metals <10 ppm USP <231>

Data compiled from multiple sources.[5][6][7]

Mechanism of Action: Rheology Modification

The thickening property of Carbomer 980 NF is activated upon neutralization. In its dry,

powdered form, the polymer molecules are tightly coiled. When dispersed in a solvent, they

begin to hydrate and uncoil. The addition of a neutralizing agent, such as triethanolamine (TEA)

or sodium hydroxide, deprotonates the carboxylic acid groups along the polymer chain. This

leads to electrostatic repulsion between the now negatively charged groups, causing the

polymer to uncoil and expand, thereby significantly increasing the viscosity of the formulation.
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Mechanism of Carbomer 980 NF gel formation.

Pharmaceutical Applications

Carbomer 980 NF is a versatile excipient employed in a wide array of pharmaceutical dosage
forms, primarily for topical, ophthalmic, and oral care applications.[8][9]

» Topical Drug Delivery: It is extensively used in the formulation of gels, creams, and lotions.[3]
Its ability to form a stable gel matrix allows for the controlled release of active pharmaceutical
ingredients (APIs).[5] Furthermore, it can enhance the bioavailability of drugs by increasing
their residence time on the skin.[5]

o Ophthalmic Drug Delivery: In ophthalmic preparations, Carbomer 980 NF-based gels
increase the viscosity of eye drops, which prolongs the contact time of the medication with
the ocular surface, leading to improved therapeutic outcomes for conditions like dry eye
syndrome.[5]

e Oral and Mucoadhesive Drug Delivery: The bioadhesive properties of Carbomer 980 NF
make it suitable for formulations designed to adhere to mucous membranes, such as in the
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oral cavity, enabling sustained drug delivery.[10]

Experimental Protocols for Characterization

A thorough characterization of Carbomer 980 NF-based formulations is crucial for ensuring
product quality and performance. The following are detailed methodologies for key
experiments.

Preparation of a Carbomer 980 NF Hydrogel (1% w/w)

This protocol describes the preparation of a basic aqueous gel.

Materials and Equipment:

Carbomer 980 NF powder

o Purified water

e Triethanolamine (TEA) or Sodium Hydroxide (18% w/v solution)
e Analytical balance

o Beaker

e Overhead stirrer or magnetic stirrer

e pH meter

Procedure:

o Weigh the required amount of purified water into a beaker.

o While stirring the water at a moderate speed (e.g., 300-500 rpm) to create a vortex, slowly
and carefully sprinkle the Carbomer 980 NF powder onto the surface of the water to avoid
agglomeration.[11]

o Continue stirring until the polymer is fully dispersed and hydrated. This may take a significant
amount of time, and the dispersion will appear translucent and slightly viscous. Leaving the
dispersion to stand overnight can aid in complete hydration.[11]
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» Slowly add the neutralizing agent (e.g., TEA) dropwise to the dispersion while continuing to
stir.

e Monitor the pH of the dispersion using a calibrated pH meter. Continue adding the
neutralizing agent until a pH of 6.0-7.5 is achieved.

As the pH increases, the viscosity of the dispersion will dramatically increase, forming a clear
gel. Reduce the stirring speed as the viscosity builds to prevent excessive air entrapment.

Allow the gel to stand for a few hours to allow any entrapped air bubbles to escape.
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Workflow for Carbomer 980 NF gel preparation.

Viscosity Measurement

Equipment:
o Brookfield rotational viscometer (or equivalent) with appropriate spindles
o Temperature-controlled water bath

Procedure:

Place a suitable amount of the Carbomer 980 NF gel into a beaker and allow it to equilibrate
to a constant temperature (e.g., 25°C) using a water bath.

» Select the appropriate spindle and rotational speed based on the expected viscosity of the
gel. For a 0.5% gel, a T-bar spindle (e.g., Spindle 96) at a low rotational speed (e.g., 10 rpm)
is often suitable.

e Immerse the spindle into the gel, ensuring it is submerged to the immersion mark and that
there are no air bubbles trapped beneath the spindle.

» Allow the spindle to rotate for a set period (e.g., 1 minute) to allow the reading to stabilize.
e Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa:s).

e |tis recommended to take readings at multiple rotational speeds to assess the shear-
thinning behavior of the gel.

In Vitro Drug Release Testing

This protocol outlines a general procedure using Franz diffusion cells.
Equipment:
e Franz diffusion cells

¢ Synthetic membrane (e.g., polysulfone)
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Receptor medium (e.g., phosphate buffered saline, pH 7.4)

Magnetic stirrer and stir bars

Water bath for temperature control (32°C for topical, 37°C for mucosal)
Syringes

HPLC or UV-Vis spectrophotometer for drug quantification

Procedure:

Prepare the Franz diffusion cells by mounting the synthetic membrane between the donor
and receptor compartments.

Fill the receptor compartment with the receptor medium, ensuring there are no air bubbles
trapped beneath the membrane. Place a small magnetic stir bar in the receptor
compartment.

Place the cells in a water bath to maintain the desired temperature.

Accurately weigh a specific amount of the Carbomer 980 NF gel containing the API and
apply it evenly to the surface of the membrane in the donor compartment.

At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample of
the receptor medium and replace it with an equal volume of fresh, pre-warmed medium.

Analyze the drug concentration in the collected samples using a validated analytical method
(e.g., HPLC).

Calculate the cumulative amount of drug released per unit area over time and plot the
release profile.

Bioadhesion Testing

This protocol describes a method using a texture analyzer.

Equipment:
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Texture analyzer equipped with a cylindrical probe

Model mucosal tissue (e.g., porcine buccal mucosa)

Phosphate buffered saline (PBS), pH 6.8

Cyanoacrylate adhesive

Procedure:

e Secure a piece of the model mucosal tissue to the platform of the texture analyzer.
o Apply a thin layer of the Carbomer 980 NF gel to the tip of the cylindrical probe.

e Bring the probe into contact with the mucosal tissue with a defined contact force (e.g., 0.5 N)
for a specified contact time (e.g., 60 seconds).

o Withdraw the probe from the tissue at a constant speed (e.g., 0.1 mm/s).
» The force required to detach the probe from the tissue is measured as a function of distance.

e The peak detachment force and the work of adhesion (area under the force-distance curve)
are calculated as measures of bioadhesion.

Safety and Regulatory Information

Carbomer 980 NF is considered a safe and biocompatible material for topical and mucosal
applications, with a low potential for irritation and sensitization.[6][8] It is listed in major
pharmacopeias, including the United States Pharmacopeia/National Formulary (USP/NF) and
the European Pharmacopoeia (Ph. Eur.), signifying its acceptance for use in pharmaceutical
products.[8]

Conclusion

Carbomer 980 NF is a highly versatile and reliable excipient for pharmaceutical research and
development. Its well-defined physicochemical properties, coupled with its excellent thickening,
stabilizing, and bioadhesive characteristics, make it an invaluable tool for formulators. By
understanding its mechanism of action and employing standardized experimental protocols for
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its characterization, researchers can effectively leverage the benefits of Carbomer 980 NF to
develop innovative and effective drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

